Cas no 139139-62-1 (1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-)
139139-62-1 structure
Product Name:1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-
CAS No:139139-62-1
MF:C13H13NO4
MW:247.246623754501
CID:1271805
Update Time:2024-08-04
1H-Indole-3-acetic acid, 2-carboxy-7-ethyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-
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- Inchi: 1S/C13H13NO4/c1-2-7-4-3-5-8-9(6-10(15)16)12(13(17)18)14-11(7)8/h3-5,14H,2,6H2,1H3,(H,15,16)(H,17,18)
- InChI Key: TWUWFVGKSVLPOK-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2CC)C(CC(O)=O)=C1C(O)=O
Computed Properties
- Exact Mass: 247.08449
Experimental Properties
- Density: 1.415±0.06 g/cm3(Predicted)
- Boiling Point: 535.0±45.0 °C(Predicted)
- PSA: 90.39
- pka: 3.58±0.30(Predicted)
1H-Indole-3-acetic acid, 2-carboxy-7-ethyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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